Cas no 2168164-45-0 (2,2,3,3-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane)

• Product Name: 2,2,3,3-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane
• CAS No: 2168164-45-0
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5766388
• PubChem ID: 165530535
• Update Time: 2025-10-29

2,2,3,3-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2168164-45-0
• EN300-1280146
• 2,2,3,3-tetramethyl-1-oxa-5,9-diazaspiro[5.5]undecane
• 2,2,3,3-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane

• Inchi： 1S/C12H24N2O/c1-10(2)9-14-12(15-11(10,3)4)5-7-13-8-6-12/h13-14H,5-9H2,1-4H3
• InChI Key： ZUMKARUVLAACIH-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)CNC21CCNCC2

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.3Ų

Additional information on 2,2,3,3-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane

Recent Advances in the Study of 2,2,3,3-Tetramethyl-1-oxa-5,9-diazaspiro[5.5]undecane (CAS: 2168164-45-0)

The compound 2,2,3,3-tetramethyl-1-oxa-5,9-diazaspiro[5.5]undecane (CAS: 2168164-45-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and antimicrobial therapies. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action.

One of the key areas of interest is the compound's role as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 2,2,3,3-tetramethyl-1-oxa-5,9-diazaspiro[5.5]undecane exhibits affinity for specific receptors in the CNS, particularly those involved in the regulation of dopamine and serotonin pathways. These findings open new avenues for the development of novel psychotropic agents targeting conditions such as depression, anxiety, and schizophrenia.

In addition to its CNS applications, recent research has explored the antimicrobial properties of this compound. A study published in the Journal of Medicinal Chemistry demonstrated its efficacy against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The spirocyclic structure appears to disrupt bacterial cell wall synthesis, offering a potential mechanism for its antibacterial activity. Further optimization of the compound's structure could enhance its potency and selectivity.

The synthetic chemistry of 2,2,3,3-tetramethyl-1-oxa-5,9-diazaspiro[5.5]undecane has also been a focus of recent investigations. Researchers have developed more efficient and scalable synthetic routes, enabling larger-scale production for preclinical and clinical studies. Notably, a team at the University of Cambridge reported a novel catalytic asymmetric synthesis method, which significantly improves the enantiomeric purity of the compound—a critical factor for its pharmacological efficacy.

Despite these advancements, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the translation of this research into clinical applications.

In conclusion, 2,2,3,3-tetramethyl-1-oxa-5,9-diazaspiro[5.5]undecane (CAS: 2168164-45-0) represents a promising scaffold in medicinal chemistry, with potential applications in CNS disorders and antimicrobial therapy. Continued research into its pharmacological profile and synthetic optimization will be crucial for realizing its full therapeutic potential.